Cas no 142808-15-9 (4-Bromo-2-fluoro-1-(trifluoromethyl)benzene)

4-Bromo-2-fluoro-1-(trifluoromethyl)benzene is a halogenated aromatic compound featuring bromo, fluoro, and trifluoromethyl substituents on a benzene ring. This structure imparts unique reactivity and electronic properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple electron-withdrawing groups enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecules. Its stability and well-defined reactivity profile facilitate precise functionalization, while the trifluoromethyl group contributes to enhanced lipophilicity in derived compounds. The compound is typically handled under standard inert conditions to preserve its integrity.
4-Bromo-2-fluoro-1-(trifluoromethyl)benzene structure
142808-15-9 structure
Product Name:4-Bromo-2-fluoro-1-(trifluoromethyl)benzene
CAS No:142808-15-9
MF:C7H3BrF4
MW:242.996335268021
MDL:MFCD01075254
CID:64735
PubChem ID:87559231
Update Time:2025-10-29

4-Bromo-2-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluorobenzotrifluoride
    • 2-Fluoro-4-bromobenzoTrifluoride
    • 4-Bromo-2-fluoro-1-(trifluoromethyl)benzene
    • 4-Fluoro-2-bromobenzotrifluoride
    • Benzene, 4-bromo-2-fluoro-1-(trifluoromethyl) -
    • 4-Bromo-α,α,α,2-tetrafluorotoluene
    • 4-Bromo-alpha,alpha,alpha,2-tetrafluorotoluene
    • 4-bromo-2-fluoro-1-trifluoromethylbenzene
    • AS-13457
    • 4-bromo-2-fluoro-benzotrifluoride
    • 142808-15-9
    • InChI=1/C7H3BrF4/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3H
    • FT-0643347
    • AM61310
    • EN300-67237
    • BCP14021
    • AB08142
    • OEPBVXQEVBURGC-UHFFFAOYSA-
    • 3-Fluoro-4-trifluoromethyl-bromobenzene
    • MFCD01075254
    • SY020748
    • 4-Bromo-2-fluorobenzotrifluoride, AldrichCPR
    • CK2380
    • CS-0020048
    • 4-bromo-2-fluoro-1-(trifluoromethyl)benzene;4-Bromo-2-fluorobenzotrifluoride
    • 4-bromo-2-fluoro-1-trifluoromethyl-benzene
    • benzene, 4-bromo-2-fluoro-1-(trifluoromethyl)-
    • SCHEMBL56867
    • 1-bromo-3-fluoro-4-(trifluoromethyl)benzene
    • DTXSID30382346
    • B2946
    • J-514652
    • FT-0659854
    • AKOS005254303
    • MDL： MFCD01075254
    • Inchi： 1S/C7H3BrF4/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3H
    • InChI Key： OEPBVXQEVBURGC-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)F

Computed Properties

  • Exact Mass: 241.93500
  • Monoisotopic Mass: 241.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.72
  • Melting Point: No data available
  • Boiling Point: 161-162 C
  • Flash Point: 86.9±10.0 °C
  • Refractive Index: 1,465
  • PSA: 0.00000
  • LogP: 3.60700
  • Solubility: Not determined

4-Bromo-2-fluoro-1-(trifluoromethyl)benzene Security Information

4-Bromo-2-fluoro-1-(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2-fluoro-1-(trifluoromethyl)benzene Pricemore >>

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